Vitamin D2 β-D-Glucuronide Sodium Salt
Vitamin D2 β-D-Glucuronide Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
85701-30-0
VCID:
VC0125535
InChI:
InChI=1S/C34H52O7.Na/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-34(26,27)6)12-13-24-18-25(14-11-21(24)4)40-33-30(37)28(35)29(36)31(41-33)32(38)39;/h9-10,12-13,19-20,22,25-31,33,35-37H,4,7-8,11,14-18H2,1-3,5-6H3,(H,38,39);/q;+1/p-1/b10-9+,23-12+,24-13-;/t20-,22+,25-,26+,27-,28-,29-,30+,31-,33+,34+;/m0./s1
SMILES:
CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OC4C(C(C(C(O4)C(=O)[O-])O)O)O)C.[Na+]
Molecular Formula:
C34H51NaO7
Molecular Weight:
594.765
Vitamin D2 β-D-Glucuronide Sodium Salt
CAS No.: 85701-30-0
Reference Standards
VCID: VC0125535
Molecular Formula: C34H51NaO7
Molecular Weight: 594.765
| CAS No. | 85701-30-0 |
|---|---|
| Product Name | Vitamin D2 β-D-Glucuronide Sodium Salt |
| Molecular Formula | C34H51NaO7 |
| Molecular Weight | 594.765 |
| IUPAC Name | sodium;(2S,3S,4S,5R,6R)-6-[(1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl]oxy-3,4,5-trihydroxyoxane-2-carboxylate |
| Standard InChI | InChI=1S/C34H52O7.Na/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-34(26,27)6)12-13-24-18-25(14-11-21(24)4)40-33-30(37)28(35)29(36)31(41-33)32(38)39;/h9-10,12-13,19-20,22,25-31,33,35-37H,4,7-8,11,14-18H2,1-3,5-6H3,(H,38,39);/q;+1/p-1/b10-9+,23-12+,24-13-;/t20-,22+,25-,26+,27-,28-,29-,30+,31-,33+,34+;/m0./s1 |
| Standard InChIKey | KZPUZRVSBMCROQ-BLZNVSBSSA-M |
| SMILES | CC(C)C(C)C=CC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OC4C(C(C(C(O4)C(=O)[O-])O)O)O)C.[Na+] |
| Synonyms | (3β,5Z,7E,22E)-9,10-Secoergosta-5,7,10(19),22-tetraen-3-yl β-D-Glucopyranosiduronic Acid Monosodium Salt; |
| Last Modified | Aug 20 2021 |
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